Apafant-d8
Apafant-d8
Brand Name:
Vulcanchem
CAS No.:
1185101-22-7
VCID:
VC0027172
InChI:
InChI=1S/C24H23N5O2.ClH/c25-17-24(11-1-2-12-24)19-5-7-20(8-6-19)28-23(30)21-4-3-13-26-22(21)27-16-18-9-14-29(31)15-10-18;/h3-10,13-15H,1-2,11-12,16H2,(H,26,27)(H,28,30);1H
SMILES:
CC1=NN=C2N1C3=C(C=C(S3)CCC(=O)N4CCOCC4)C(=NC2)C5=CC=CC=C5Cl
Molecular Formula:
C24H24ClN5O2
Molecular Weight:
449.9 g/mol
Apafant-d8
CAS No.: 1185101-22-7
Cat. No.: VC0027172
Molecular Formula: C24H24ClN5O2
Molecular Weight: 449.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1185101-22-7 |
|---|---|
| Molecular Formula | C24H24ClN5O2 |
| Molecular Weight | 449.9 g/mol |
| IUPAC Name | N-[4-(1-cyanocyclopentyl)phenyl]-2-[(1-oxidopyridin-1-ium-4-yl)methylamino]pyridine-3-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C24H23N5O2.ClH/c25-17-24(11-1-2-12-24)19-5-7-20(8-6-19)28-23(30)21-4-3-13-26-22(21)27-16-18-9-14-29(31)15-10-18;/h3-10,13-15H,1-2,11-12,16H2,(H,26,27)(H,28,30);1H |
| Standard InChI Key | BEKJHBGMJHRUMU-UHFFFAOYSA-N |
| SMILES | CC1=NN=C2N1C3=C(C=C(S3)CCC(=O)N4CCOCC4)C(=NC2)C5=CC=CC=C5Cl |
| Canonical SMILES | C1CCC(C1)(C#N)C2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)NCC4=CC=[N+](C=C4)[O-].Cl |
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